Cas no 918106-43-1 (5-nitro-2-Benzoxazolemethanamine)

• Product Name: 5-nitro-2-Benzoxazolemethanamine
• CAS No: 918106-43-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD27932741
• CID: 2115125
• PubChem ID: 57593219
• Update Time: 2025-04-21

5-nitro-2-Benzoxazolemethanamine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-Benzoxazolemethanamine
• 5-nitro-2-benzoxazolemethan amine
• AC7248
• SCHEMBL12394351
• (5-Nitrobenzo[d]oxazol-2-yl)methanamine
• 5-Nitrobenzoxazole-2-methanamine
• DA-37057
• SY130212
• AKOS022764580
• CS-0457967
• 2-(Aminomethyl)-5-nitrobenzo[d]oxazole
• 1-(5-nitro-1,3-benzoxazol-2-yl)methanamine
• 918106-43-1
• MFCD27932741

• MDL： MFCD27932741
• Inchi： 1S/C8H7N3O3/c9-4-8-10-6-3-5(11(12)13)1-2-7(6)14-8/h1-3H,4,9H2
• InChI Key： QLTDDANGPAIMRB-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04874109Da
• Monoisotopic Mass: 193.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.9Ų